Cas no 81447-79-2 ((S)-Lofexidine)

• Product Name: (S)-Lofexidine
• CAS No: 81447-79-2
• MF: C₁₁H₁₂Cl₂N₂O
• MW: 259.13178062439
• CID: 986760
• PubChem ID: 208822
• Update Time: 2025-07-21

(S)-Lofexidine Chemical and Physical Properties

Names and Identifiers

• Dexlofexidine
• (S)-Lofexidine
• (-)-2-[1-(2,6-dichlorophenoxy)-ethyl]-1,3-diazacyclopent-2-ene
• 2-[1-(2,6-dichlorophenoxy)ethyl]-2-imidazoline
• Britlofex
• Lofexidina
• Lofexidina [INN-Spanish]
• Lofexidine
• Lofexidine [INN:BAN]
• Lofexidinum
• Lofexidinum [INN-Latin]
• rac-2-[1-(2,6-dichlorophenoxy)ethyl]-1,3-diazacyclopent-2-ene
• rac-lofexidine
• 81447-79-2
• VXJ7Z24RN1
• (S)-2-(1-(2,6-Dichlorophenoxy)ethyl)-4,5-dihydro-1H-imidazole
• Q27292074
• Lofexidine, (s)-
• 2-[(1S)-1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-1H-imidazole
• CHEMBL2106205
• Dexlofexidinum
• (R)-Lofexidine
• (S)-2-(1-(2,6-Dichlorophenoxy)ethyl)-2-imidazoline
• Dexlofexidine [INN]
• (+)-(S)-2-(1-(2,6-Dichlorophenoxy)ethyl)-2-imidazoline
• 1H-Imidazole, 2-[(1S)-1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-; 1H-Imidazole, 2-[1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-, (S)-; 2-[(1S)-1-(2,6-Dichlorophenoxy)ethyl]-4,5-dihydro-1H-imidazole; (+)-Lofexidine; (S)-(+)-Lofexidine; Dexlofexidine
• (-)-Lofexidine
• SCHEMBL124602
• NS00122966
• (+)-Lofexidine; (S)-(+)-Lofexidine
• UNII-VXJ7Z24RN1
• DTXSID901024658

• Inchi： 1S/C11H12Cl2N2O/c1-7(11-14-5-6-15-11)16-10-8(12)3-2-4-9(10)13/h2-4,7H,5-6H2,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： KSMAGQUYOIHWFS-ZETCQYMHSA-N
• SMILES： ClC1C=CC=C(C=1O[C@@H](C)C1=NCCN1)Cl

Computed Properties

• Exact Mass: 258.03300
• Monoisotopic Mass: 258.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.6Ų

Experimental Properties

• PSA: 33.62000
• LogP: 2.52680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-Lofexidine

Comprehensive Overview of (S)-Lofexidine (CAS No. 81447-79-2): Mechanism, Applications, and Emerging Research

(S)-Lofexidine, a stereoisomer of the well-known alpha-2 adrenergic receptor agonist Lofexidine, has garnered significant attention in recent years due to its potential therapeutic applications. With the CAS registry number 81447-79-2, this compound is increasingly studied for its unique pharmacological profile. Researchers and clinicians are particularly interested in its selectivity and reduced side-effect profile compared to racemic mixtures. The growing demand for precision medicine has further amplified interest in enantiomerically pure compounds like (S)-Lofexidine.

The mechanism of action of (S)-Lofexidine revolves around its agonist activity at alpha-2 adrenergic receptors, which modulates neurotransmitter release in the central nervous system. This property makes it particularly relevant for addressing conditions related to sympathetic nervous system hyperactivity. Current studies focus on its potential applications beyond its established uses, exploring novel therapeutic areas that align with modern healthcare trends such as personalized treatment approaches and neuropharmacology innovations.

In the context of today's pharmaceutical landscape, (S)-Lofexidine research intersects with several hot topics in medicine. These include the search for non-opioid alternatives for various indications, the development of targeted therapies with fewer systemic effects, and the exploration of chiral drugs with improved efficacy. The compound's CAS No. 81447-79-2 frequently appears in scientific literature searches, patent applications, and pharmacological databases, reflecting its growing importance in drug development circles.

Quality control and analytical methods for (S)-Lofexidine have become sophisticated areas of research themselves. Advanced techniques like chiral HPLC and mass spectrometry are routinely employed to ensure the compound's purity and proper stereochemical configuration. These analytical challenges represent another dimension of interest for pharmaceutical chemists and quality assurance professionals searching for information about 81447-79-2 and related compounds.

The pharmacokinetic profile of (S)-Lofexidine offers several advantages that researchers are actively investigating. Its absorption, distribution, metabolism, and excretion characteristics differ meaningfully from other related compounds, potentially offering therapeutic benefits in specific patient populations. These differences are particularly relevant when considering individualized dosing regimens and potential drug interactions, topics that frequently appear in medical literature searches.

From a formulation perspective, (S)-Lofexidine presents both opportunities and challenges. Its physicochemical properties influence decisions about dosage forms, bioavailability enhancement strategies, and stability considerations. Pharmaceutical scientists examining CAS 81447-79-2 often focus on these formulation aspects, especially in the context of developing improved drug delivery systems that could maximize the compound's therapeutic potential.

Recent clinical investigations have expanded the potential scope of (S)-Lofexidine applications beyond its traditional uses. These studies explore its effects on various physiological systems and its potential utility in addressing complex medical conditions. The compound's selective action makes it a candidate for combination therapies, an area of particular interest in contemporary pharmacotherapy research.

Regulatory considerations surrounding (S)-Lofexidine continue to evolve as new data emerges. The compound's status in different jurisdictions, ongoing clinical trials, and patent landscapes are frequent subjects of inquiry among pharmaceutical professionals. These aspects are crucial for understanding the compound's current and future position in the therapeutic arsenal.

In the research community, synthetic routes to (S)-Lofexidine remain an active area of investigation. Chemists are developing more efficient, sustainable, and cost-effective methods to produce this chiral compound. These efforts align with broader trends in green chemistry and process optimization that dominate modern pharmaceutical manufacturing discussions.

The safety profile of (S)-Lofexidine compared to related compounds represents another significant area of interest. Detailed pharmacological studies continue to elucidate its therapeutic index, potential adverse effects, and risk-benefit ratios in various clinical scenarios. These investigations respond to the medical community's growing emphasis on drug safety and personalized risk assessment.

Looking forward, the scientific narrative around (S)-Lofexidine (81447-79-2) is likely to expand as research uncovers new dimensions of its pharmacological activity. The compound exemplifies the importance of stereochemistry in drug development and the potential benefits of investigating single enantiomers. Its story continues to unfold at the intersection of basic pharmacology and clinical innovation.